5-bromo-2-methoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide

• IUPAC Name: 5-bromo-2-methoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C15H10BrCl3N2O2S/c1-23-13-3-2-7(16)4-8(13)14(22)21-15(24)20-12-6-10(18)9(17)5-11(12)19/h2-6H,1H3,(H2,20,21,22,24)
• InChI Key: JNRAKFFWNNMVSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NC(=S)NC2=CC(=C(C=C2Cl)Cl)Cl
• Molecular Formula: C15H10BrCl3N2O2S
• Molecular Weight: 468.6 g/mol

Description

5-bromo-2-methoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide is an organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique chemical structure, which includes a bromine atom, a methoxy group, and a trichlorophenyl group attached to a benzamide core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-2-methoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide typically involves the following steps:

Starting Materials: The synthesis begins with 5-bromo-2-methoxybenzoic acid and 2,4,5-trichloroaniline.

Formation of Intermediate: The 5-bromo-2-methoxybenzoic acid is first converted to its corresponding acid chloride using thionyl chloride (SOCl2).

Coupling Reaction: The acid chloride is then reacted with 2,4,5-trichloroaniline in the presence of a base such as triethylamine (TEA) to form the desired benzamide compound.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of automated reactors, continuous flow systems, and stringent quality control measures to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

5-bromo-2-methoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Major Products Formed

Substitution: Products include derivatives with different substituents replacing the bromine atom.

Oxidation: Products include oxidized forms of the compound with additional oxygen-containing functional groups.

Reduction: Products include reduced forms with fewer oxygen-containing functional groups.

Scientific Research Applications

5-bromo-2-methoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-bromo-2-methoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide involves its interaction with specific molecular targets. The compound may inhibit or activate certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

5-chloro-2-methoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide: Similar structure but with a chlorine atom instead of bromine.

5-bromo-2-methoxy-4-methyl-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide: Similar structure but with an additional methyl group.

Uniqueness

5-bromo-2-methoxy-N-[(2,4,5-trichlorophenyl)carbamothioyl]benzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications.